![molecular formula C16H25NO5 B2648386 1'-(tert-Butoxycarbonyl)-4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid CAS No. 2225141-56-8](/img/structure/B2648386.png)
1'-(tert-Butoxycarbonyl)-4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid
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Overview
Description
The compound “1’-(tert-Butoxycarbonyl)-4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,4’-piperidine]-1-carboxylic acid” is a type of bicyclo[2.1.1]hexane . Bicyclo[2.1.1]hexanes are a versatile platform for the exploration of chemical space, with 10 different substituent vectors available . They have been proposed as bioisosteres of ortho- and meta-substituted benzenes .
Synthesis Analysis
The synthesis of bridge-functionalised species like this compound is highly challenging but would open up many new opportunities for molecular design . A photocatalytic cycloaddition reaction provides unified access to bicyclo[2.1.1]hexanes with 11 distinct substitution patterns . This operationally simple protocol can prepare bridge-substituted structures that represent polysubstituted benzene bioisosteres .Molecular Structure Analysis
Bicyclo[2.1.1]hexanes provide similar structural properties to meta-disubstituted benzenes, but with a slightly different angle between the two substituents . The additional exit vectors from the bridge positions provide opportunities to explore chemical space that is inaccessible to aromatic motifs .Chemical Reactions Analysis
The photocatalytic cycloaddition reaction is a key process in the synthesis of this compound . This reaction provides unified access to bicyclo[2.1.1]hexanes with 11 distinct substitution patterns .Scientific Research Applications
Molecular Replacement for Benzenes
Bicyclo[2.1.1]hexanes (BCHs), such as the compound , have been identified as molecular replacements for benzenes . This means they can be used in place of benzene rings in various chemical structures, potentially leading to new properties and applications.
Lewis Acid Catalysis
The compound can be involved in a stepwise two-electron formal [2+3] cycloaddition between silyl enol ethers and bicyclo[1.1.0]butanes under Lewis acid catalysis . This reaction features wide functional group tolerance for silyl enol ethers, allowing the efficient construction of two vicinal quaternary carbon centers and a silyl-protected tertiary alcohol unit in a streamlined fashion .
Construction of Bicyclo[4.1.1]octanes
The reaction with conjugated silyl dienol ethers could provide access to bicyclo[4.1.1]octanes (BCOs) equipped with silyl enol ethers that facilitate further transformation . This could be useful in the synthesis of complex organic molecules.
Late-stage Modification of Natural Products
The methodology demonstrated by the compound can be used for the late-stage modification of natural products . This could potentially lead to the development of new drugs or treatments.
Derivatization of Silyl Enol Ethers
The compound can be used in the derivatization of silyl enol ethers on bicyclo[4.1.1]octanes , delivering novel functionalized bicycles that are traditionally inaccessible .
Saturated Bioisosteres of Ortho-Substituted Benzene Ring
The 1,2-disubstituted bicyclo[2.1.1]hexane core, such as in the compound , has been synthesized, characterized, and biologically validated as saturated bioisosteres of the ortho-substituted benzene ring . This could have significant implications in the field of medicinal chemistry.
Future Directions
The synthesis of bridge-functionalised species is highly challenging but would open up many new opportunities for molecular design . The exploration of these opportunities is currently hampered by the scarcity of methods that enable the preparation of the required compounds . Therefore, the development of new synthesis methods could be a promising direction for future research.
properties
IUPAC Name |
1-methyl-1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[2-oxabicyclo[2.1.1]hexane-3,4'-piperidine]-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO5/c1-13(2,3)21-12(20)17-7-5-16(6-8-17)15(11(18)19)9-14(4,10-15)22-16/h5-10H2,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIKLTOVTPHCCBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC(C1)(C3(O2)CCN(CC3)C(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1'-[(Tert-butoxy)carbonyl]-4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid | |
CAS RN |
2225141-56-8 |
Source
|
Record name | 1'-[(tert-butoxy)carbonyl]-4-methyl-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-piperidine]-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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